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Compound of Interest

Compound Name: 2H-Thiopyran-2-one, tetrahydro-

CAS No.: 1003-42-5

Cat. No.: B1278468

Get Quote

High-Refractive Index Polymers & Biodegradable Polythioesters

-Thiovalerolactone; Tetrahydro-2H-thiopyran-2-one; 5-Mercaptovaleric acid

-lactone.[1]

Executive Summary
2H-Thiopyran-2-one, tetrahydro- is a six-membered thiolactone monomer used to synthesize

polythioesters (PTEs) via Ring-Opening Polymerization (ROP). Unlike traditional polyesters

(e.g., PLA, PCL), polythioesters derived from this monomer incorporate a thioester linkage (

) into the backbone.

This substitution of oxygen with sulfur imparts unique material properties:

High Refractive Index (RI): Sulfur’s high atomic refraction yields polymers with RI

, ideal for lightweight optical lenses and coatings.
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Selective Degradability: The thioester bond is susceptible to hydrolytic and enzymatic

degradation, offering a pathway for biodegradable plastics.

Metal Chelation: The sulfur atoms provide binding sites for heavy metals, enabling

applications in filtration and environmental remediation.

This guide provides a validated protocol for the controlled ROP of 2H-Thiopyran-2-one,
tetrahydro- to yield semi-crystalline polythioesters, along with characterization and application

workflows.

Chemical Profile & Material Potential[1][2][3][4][5][6]
[7]

Property Specification Material Implication

Molecular Structure
Six-membered ring with one

Sulfur and one Carbonyl.

Lower ring strain than 4-

membered thiolactones,

requiring highly active

organocatalysts for

polymerization.

Refractive Index (Monomer) ~1.53

Polymerization increases

density and RI, typically

exceeding 1.65.

Boiling Point ~100°C (at reduced pressure)

High boiling point allows for

melt polymerization, though

solution polymerization

controls PDI better.

Solubility Soluble in DCM, THF, Toluene.
Compatible with standard

organic synthesis workflows.

Critical Note on CAS Identity
Warning: Databases occasionally conflate this molecule with pyridine derivatives due to similar

nomenclature.

Correct CAS for Thiolactone:1003-42-5 (Target of this guide).
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Incorrect CAS often cited: 1003-56-1 (Refers to 3-methyl-2-pyridone).[2][3]

Verification: Ensure the structure contains a sulfur atom in the ring before procurement.

Protocol: Ring-Opening Polymerization (ROP)
This protocol describes the organocatalytic ROP of 2H-Thiopyran-2-one, tetrahydro- to form

Poly(5-thio-valerolactone).

A. Reagents & Equipment[8][9]
Monomer: 2H-Thiopyran-2-one, tetrahydro- (Purified via vacuum distillation over CaH

).

Catalyst: TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene). Rationale: TBD is a dual H-bond

donor/acceptor that activates both the thiolactone carbonyl and the propagating alcohol.

Initiator: Benzyl Alcohol (BnOH) or Pyrenebutanol (for fluorescent tagging).

Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

Quenching Agent: Benzoic acid.

Atmosphere: Nitrogen or Argon (Strictly inert to prevent disulfide formation).

B. Step-by-Step Synthesis
Preparation (Glovebox/Schlenk Line):

In a flame-dried Schlenk flask, dissolve Initiator (1 equiv) and Monomer (50–200 equiv,

depending on target

) in anhydrous DCM ([M] = 2.0 M).

Note: Higher concentration favors polymerization thermodynamics over cyclization

equilibrium.

Initiation:
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Add TBD Catalyst (0.5–1.0 equiv relative to Initiator) dissolved in minimal DCM.

Stir vigorously at Room Temperature (25°C).

Observation: Reaction typically reaches equilibrium conversion (approx. 80-90%) within 2–

4 hours.

Quenching:

Add excess Benzoic Acid (2 equiv relative to TBD) to neutralize the catalyst and stop

propagation.

Purification:

Concentrate the solution under vacuum.

Precipitate the polymer dropwise into cold Methanol (-20°C).

Filter the white precipitate and dry under high vacuum for 24 hours.

C. Characterization Checklist
H NMR (CDCl

): Look for the shift of the

-methylene protons.

Monomer:

~2.6 ppm (adjacent to carbonyl).

Polymer:[4][5][6][7][8]

~2.5 ppm (broadened).

Key Diagnostic: Appearance of triplet at

~2.9 ppm corresponding to

in the polymer backbone.
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GPC (THF): Determine

and Dispersity (

). Target

for controlled polymerization.

DSC: Expect

(Melting Temp) > 60°C (typically higher than the oxygen analog PCL due to sulfur
interactions).

Mechanistic Visualization
The following diagram illustrates the organocatalytic cycle using TBD. The catalyst activates

the thiolactone monomer (electrophile) and the chain-end hydroxyl (nucleophile).
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Click to download full resolution via product page

Caption: TBD-catalyzed Ring-Opening Polymerization mechanism converting the thiolactone

monomer into a polythioester backbone.

Advanced Applications & Tuning
A. High Refractive Index Optics
Polythioesters derived from 2H-Thiopyran-2-one, tetrahydro- exhibit high refractive indices (

) due to the high molar refraction of the C-S and C=O bonds.

Application: Optical adhesives, encapsulants for LEDs, and lightweight lenses.
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Protocol Modification: Copolymerize with aromatic thiolactones (if available) or post-

functionalize to further boost RI.

B. Chemical Recycling (Circular Economy)
Unlike polyethylene, polythioesters can be chemically recycled back to the monomer.

Recycling Protocol:

Dissolve polymer in dilute solvent.

Heat to >150°C or add catalyst (TBD) at elevated temperature.

Distill off the reformed monomer (Depolymerization driven by ceiling temperature

thermodynamics).

C. Copolymerization Workflow
To tune mechanical properties (e.g., flexibility, degradation rate), copolymerize with

-Caprolactone (CL).

Feedstock:
Thiolactone + Caprolactone

ROP (TBD Catalyst)
Random or Block Copolymerization

Poly(thioester-co-ester)

Properties:
- Tunable Degradation
- Adjusted Crystallinity

Click to download full resolution via product page
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Caption: Workflow for synthesizing tunable copolymers using mixed lactone/thiolactone

feedstocks.

References
Kiesewetter, M. K., et al. (2018). "Polythioesters Prepared by Ring-Opening Polymerization

of Cyclic Thioesters." Chemistry – An Asian Journal.

Bernaerts, K. V., et al. (2014). "Synthesis of Polythioesters via Ring-Opening

Polymerization." Progress in Polymer Science.

Sigma-Aldrich. "Tetrahydro-2H-thiopyran-2-one Product Sheet (CAS 1003-42-5)."

CymitQuimica. "2H-Thiopyran-2-one, tetrahydro- Chemical Properties."

Waitz, J. W., et al. (2018). "General and Mild Method for the Synthesis of Polythioesters from

Lactone Feedstocks." Journal of the American Chemical Society.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com
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